1-((4-isopropylphenyl)sulfonyl)-5,6-dimethyl-1H-benzo[d]imidazole

• IUPAC Name: 5,6-dimethyl-1-(4-propan-2-ylphenyl)sulfonylbenzimidazole
• InChI: InChI=1S/C18H20N2O2S/c1-12(2)15-5-7-16(8-6-15)23(21,22)20-11-19-17-9-13(3)14(4)10-18(17)20/h5-12H,1-4H3
• InChI Key: NXKCDQJKDWMGID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)S(=O)(=O)C3=CC=C(C=C3)C(C)C
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

The compound “1-((4-isopropylphenyl)sulfonyl)-5,6-dimethyl-1H-benzo[d]imidazole” is a type of imidazole derivative. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is widely explored and utilized by the pharmaceutical industry for drug discovery.

Synthesis Analysis

Imidazole derivatives can be synthesized through various methods. One common method involves the initial formation of a sulfonate, which is an excellent leaving group. Another method involves the reaction of amido-nitriles to form disubstituted imidazoles. The reaction conditions are mild enough for the inclusion of a variety of functional groups.

Molecular Structure Analysis

The molecular structure of imidazole derivatives is complex and can vary based on the specific substituents attached to the imidazole ring. In the structures of these compounds, an identical system of hydrogen bonds, C(4), was observed.

Chemical Reactions Analysis

Imidazole derivatives can undergo a variety of chemical reactions. For example, they can participate in nucleophilic substitution reactions, which are an important part of synthetic carbohydrate chemistry. They can also undergo nickel-catalyzed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Safety and Hazards

Imidazole and its derivatives can pose certain safety risks. They can cause skin burns and eye damage, and may be harmful if swallowed. They may also cause respiratory irritation and potentially damage the unborn child. It’s important to handle these compounds with care, using appropriate personal protective equipment and following safety precautions.

Future Directions

Imidazole and its derivatives have been widely used in various applications, including pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis. The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. Future research may focus on developing safer and more efficient synthesis methods, exploring new applications, and improving our understanding of their mechanisms of action.